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Compound of Interest

Compound Name: 5-Amino-2-nitrobenzoic acid

Cat. No.: B153252 Get Quote

CAS Number: 13280-60-9

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,

and drug development professionals interested in 5-Amino-2-nitrobenzoic acid. This

document outlines its chemical and physical properties, key applications, relevant biological

pathways, and detailed experimental protocols.

Core Compound Data
5-Amino-2-nitrobenzoic acid is an aromatic compound featuring amino, nitro, and carboxylic

acid functional groups. This trifunctional nature makes it a versatile intermediate in various

chemical syntheses. Its identity and fundamental properties are summarized below.
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Identifier Value

CAS Number 13280-60-9[1]

Molecular Formula C₇H₆N₂O₄[1]

Molecular Weight 182.13 g/mol [1]

IUPAC Name 5-amino-2-nitrobenzoic acid

Synonyms
2-Nitro-5-aminobenzoic acid, 3-Carboxy-4-

nitroaniline[1]

SMILES
C1=CC(=C(C=C1N)C(=O)O)--INVALID-LINK--

[O-][1]

InChI Key KZZWQCKYLNIOBT-UHFFFAOYSA-N[1]

Physicochemical and Safety Properties
The compound's physical characteristics and safety profile are crucial for its proper handling,

storage, and application in experimental settings.

Table of Physicochemical Properties:

Property Value

Appearance Yellow powder or crystal

Melting Point 236-238 °C (lit.)[1]

Solubility Soluble in DMSO and Methanol

Crystal Structure Monoclinic, Space Group P21/c

Table of Safety and Hazard Information:
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Oxidizing Solid GHS03 Danger
H272: May intensify

fire; oxidizer[1]

Skin Irritation GHS07 Warning
H315: Causes skin

irritation

Eye Irritation GHS07 Warning
H319: Causes serious

eye irritation

Respiratory Irritation GHS07 Warning
H335: May cause

respiratory irritation

Note: Always consult the full Safety Data Sheet (SDS) before handling this chemical.

Appropriate personal protective equipment (PPE), including eye shields and gloves, should be

used.[1]

Applications in Research and Development
5-Amino-2-nitrobenzoic acid is a valuable starting material and intermediate with several key

applications:

Pharmaceutical Synthesis: It serves as a key intermediate in synthesizing various

pharmaceuticals. It is a reactant for the preparation of insulin receptor tyrosine kinase

activators.[1]

Dye Production: The primary amino group can be readily diazotized and coupled with other

aromatic compounds to form a wide range of azo dyes.

Biochemical Research: It is utilized in studies related to enzyme inhibition and protein

interactions.[2]

Material Science: The compound is used as a reactant in two-component dendritic chain

reactions and in the enzymatic activation of hydrophobic self-immolative dendrimers.[1]

Involvement in Signaling Pathways
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One of the notable applications of 5-Amino-2-nitrobenzoic acid is its use as a precursor for

molecules that can activate the insulin receptor, a critical receptor tyrosine kinase (RTK).

Activation of this receptor initiates a cascade of intracellular signaling events crucial for

regulating metabolism, cell growth, and proliferation. An activator would potentiate the

receptor's response to insulin or mimic its effect, leading to the phosphorylation of downstream

targets. The two major signaling cascades initiated by the activated insulin receptor are the

PI3K/AKT pathway, which primarily governs metabolic processes, and the RAS/MAPK

pathway, which is central to controlling cell growth and proliferation.[3][4]
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Conceptual Insulin Receptor Signaling Pathway.
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Experimental Protocols
While a detailed, validated protocol for the synthesis of 5-Amino-2-nitrobenzoic acid is not

readily available in the reviewed literature, its subsequent reaction to form a diazonium salt is a

common and critical procedure for its use in dye synthesis.

Protocol: Diazotization of 5-Amino-2-nitrobenzoic Acid
This protocol details the conversion of the primary aromatic amine group into a reactive

diazonium salt, which is a key intermediate for azo coupling reactions.

Materials:

5-Amino-2-nitrobenzoic acid (1.82 g, 0.01 mol)

Concentrated Hydrochloric Acid (HCl) (5 mL)

Sodium Nitrite (NaNO₂) (0.7 g, 0.01 mol)

Distilled water

Ice

Starch-iodide paper

Procedure:

Suspension: In a 250 mL beaker, suspend 1.82 g of 5-Amino-2-nitrobenzoic acid in a

mixture of 5 mL of concentrated HCl and 20 mL of water.

Cooling: Stir the mixture vigorously to create a fine suspension and cool it to 0-5 °C in an ice-

salt bath. Maintaining this low temperature is critical for the stability of the diazonium salt.

Nitrite Solution: In a separate beaker, prepare a solution of 0.7 g of sodium nitrite in 5 mL of

cold distilled water.

Diazotization: Add the sodium nitrite solution dropwise to the cooled amine suspension over

15-20 minutes. Ensure the temperature remains below 5 °C throughout the addition.
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Completion: After the addition is complete, stir the reaction mixture for an additional 30

minutes at 0-5 °C.

Verification: Check for the completion of the reaction by spotting a drop of the mixture on

starch-iodide paper. The presence of excess nitrous acid, indicated by a blue-black color,

confirms that all the primary amine has reacted.

Immediate Use: The resulting diazonium salt solution is highly reactive and should be used

immediately in subsequent coupling reactions.
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Workflow for Diazotization Reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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